3-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indolin-2-one

• IUPAC Name: (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one
• InChI: InChI=1S/C23H18N2O5/c1-29-22-13-16(12-19-18-4-2-3-5-20(18)24-23(19)26)8-11-21(22)30-14-15-6-9-17(10-7-15)25(27)28/h2-13H,14H2,1H3,(H,24,26)/b19-12-
• InChI Key: FGAHGGUJLGWAGJ-UNOMPAQXSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C3=CC=CC=C3NC2=O)OCC4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C3=CC=CC=C3NC2=O)OCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H18N2O5
• Molecular Weight: 402.4 g/mol
• CAS No.: 1025586-32-6

Description

3-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indolin-2-one, commonly known as MMPI, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in various fields. MMPI is a derivative of indolin-2-one and has been synthesized using different methods.

Scientific Research Applications

Synthesis and Structural Studies

• The synthesis and structural analysis of derivatives similar to 3-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indolin-2-one have been explored, emphasizing their potential for various chemical applications. For instance, derivatives of 4-hydroxycoumarin, which have structural similarities, were synthesized and their acid-base behavior studied, suggesting their use as indicators in alkalimetry and acidimetry (Stanchev, Maichle‐Mössmer, & Manolov, 2007).

Optical and Nonlinear Optical Properties

• Research on compounds structurally related to this compound has highlighted their potential in the field of optics. For instance, studies on hydrazones with structural similarities have demonstrated significant nonlinear optical properties, suggesting their application in optical devices like optical limiters and switches (Naseema et al., 2010).

Photophysical Properties

• Research on poly(thiophene)s with functional groups similar to those in this compound indicates the impact of various substituents on optical and photophysical properties, which is crucial for developing materials with enhanced solid-state emission (Li, Vamvounis, & Holdcroft, 2002).

Photooxidative Reactions

• Investigations into the photooxidative coupling of compounds structurally related to this compound have been conducted, which can shed light on the potential chemical transformations and applications of similar compounds (Ke, 1996).

Chemical Synthesis and Modifications

• The chemical synthesis of various derivatives, including those structurally similar to this compound, has been extensively studied, leading to potential applications in organic synthesis and medicinal chemistry (Reddy & Reddy, 2020).